Cas no 1227596-13-5 (2-2-chloro-5-(trifluoromethyl)pyridin-3-ylacetic acid)

• Product Name: 2-2-chloro-5-(trifluoromethyl)pyridin-3-ylacetic acid
• CAS No: 1227596-13-5
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• MDL: MFCD16609875
• CID: 4689384
• PubChem ID: 118704087
• Update Time: 2025-06-15

2-2-chloro-5-(trifluoromethyl)pyridin-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(trifluoromethyl)pyridine-3-acetic acid
• 2-2-chloro-5-(trifluoromethyl)pyridin-3-ylacetic acid

• MDL： MFCD16609875
• Inchi： 1S/C8H5ClF3NO2/c9-7-4(2-6(14)15)1-5(3-13-7)8(10,11)12/h1,3H,2H2,(H,14,15)
• InChI Key： PORNOPRTKPRZFT-UHFFFAOYSA-N
• SMILES： ClC1C(CC(=O)O)=CC(C(F)(F)F)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Topological Polar Surface Area: 50.2

Additional information on 2-2-chloro-5-(trifluoromethyl)pyridin-3-ylacetic acid

Comprehensive Overview of 2-2-chloro-5-(trifluoromethyl)pyridin-3-ylacetic acid (CAS No. 1227596-13-5)

2-2-chloro-5-(trifluoromethyl)pyridin-3-ylacetic acid (CAS No. 1227596-13-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique pyridine backbone and trifluoromethyl group, is widely studied for its potential applications in drug development and crop protection. Researchers and industry professionals are increasingly interested in its synthesis, properties, and derivatives due to its versatile chemical reactivity and functional group compatibility.

The molecular structure of 2-2-chloro-5-(trifluoromethyl)pyridin-3-ylacetic acid features a chloro substituent at the 2-position and a trifluoromethyl group at the 5-position of the pyridine ring, with an acetic acid moiety at the 3-position. This arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in organic synthesis. The presence of the trifluoromethyl group, in particular, enhances the compound's lipophilicity and metabolic stability, which are critical factors in medicinal chemistry and agrochemical design.

In recent years, the demand for fluorinated compounds like 2-2-chloro-5-(trifluoromethyl)pyridin-3-ylacetic acid has surged, driven by their applications in the development of novel therapeutics and advanced materials. Fluorinated pyridines are known for their ability to improve the bioavailability and efficacy of active pharmaceutical ingredients (APIs). This compound is often explored in the context of heterocyclic chemistry and fluorine chemistry, two rapidly evolving areas that align with current trends in sustainable and precision chemistry.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 2-2-chloro-5-(trifluoromethyl)pyridin-3-ylacetic acid?" The synthesis typically involves multi-step reactions, including halogenation, nucleophilic substitution, and carboxylation. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to optimize yield and purity. These methods are particularly relevant to researchers looking for efficient and scalable production processes.

Another area of interest is the compound's role in agrochemical innovation. With the growing need for sustainable pest control solutions, 2-2-chloro-5-(trifluoromethyl)pyridin-3-ylacetic acid serves as a key building block for herbicides and insecticides. Its structural features contribute to the development of products with enhanced selectivity and environmental compatibility. This aligns with the global shift toward green chemistry and reduced ecological impact.

From a commercial perspective, CAS No. 1227596-13-5 is often listed in chemical catalogs as a high-value intermediate. Suppliers and manufacturers emphasize its purity, stability, and compatibility with downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely used to verify its quality, ensuring compliance with industry standards. These aspects are critical for buyers seeking reliable sources for research or production purposes.

In summary, 2-2-chloro-5-(trifluoromethyl)pyridin-3-ylacetic acid (CAS No. 1227596-13-5) represents a compelling case study in modern chemical innovation. Its applications span multiple industries, and its synthesis and properties continue to be topics of active research. As the scientific community explores new frontiers in fluorine-containing compounds and heterocyclic derivatives, this compound is poised to remain a focal point for advancements in chemistry and related disciplines.